![molecular formula C18H23ClN6O B2415049 N-(2-chloro-4-methylphenyl)-4-(6-(dimethylamino)pyridazin-4-yl)piperazine-1-carboxamide CAS No. 1790199-63-1](/img/structure/B2415049.png)
N-(2-chloro-4-methylphenyl)-4-(6-(dimethylamino)pyridazin-4-yl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chloro-4-methylphenyl)-4-(6-(dimethylamino)pyridazin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H23ClN6O and its molecular weight is 374.87. The purity is usually 95%.
The exact mass of the compound N-(2-chloro-4-methylphenyl)-4-(6-(dimethylamino)pyridazin-4-yl)piperazine-1-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(2-chloro-4-methylphenyl)-4-(6-(dimethylamino)pyridazin-4-yl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-4-methylphenyl)-4-(6-(dimethylamino)pyridazin-4-yl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Several studies have focused on the synthesis and chemical properties of compounds structurally similar to N-(2-chloro-4-methylphenyl)-4-(6-(dimethylamino)pyridazin-4-yl)piperazine-1-carboxamide. For example, a study provided detailed insights into the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing their potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study outlined an alternative synthesis route for a compound closely related to the one , emphasizing its potential applications (Shahinshavali et al., 2021).
Biochemical Applications and Imaging
In the realm of imaging and biochemical research, carbon-11-labeled carboxamide derivatives, including a compound structurally similar to the one of interest, have been synthesized as potential PET radioligands for imaging dopamine D3 receptors. This research could be pivotal for understanding and treating neurological conditions (Gao, Wang, Hutchins, & Zheng, 2008). Another study highlighted the use of N-methylpiperazine for preparing piperazine-based unsymmetrical bis-ureas with potential as anti-HIV agents, demonstrating the compound's versatility in medical research (El‐Faham, Armand-Ugón, Esté, & Albericio, 2008).
Analytical and Structural Insights
Research has also been conducted in the analytical domain, with studies on nonaqueous capillary electrophoresis for substances related to imatinib mesylate, a drug used to treat certain types of cancer. This research provides insights into the analytical separation of complex compounds (Ye, Huang, Li, Xiang, & Xu, 2012). Additionally, NMR spectroscopic and X-ray structural characterization have been performed for compounds structurally related to N-(2-chloro-4-methylphenyl)-4-(6-(dimethylamino)pyridazin-4-yl)piperazine-1-carboxamide, offering a deeper understanding of their molecular structure and properties (Laihia, Kolehmainen, Wegelius, Miltsov, Nikiforov, & Karavan, 2004).
properties
IUPAC Name |
N-(2-chloro-4-methylphenyl)-4-[6-(dimethylamino)pyridazin-4-yl]piperazine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23ClN6O/c1-13-4-5-16(15(19)10-13)21-18(26)25-8-6-24(7-9-25)14-11-17(23(2)3)22-20-12-14/h4-5,10-12H,6-9H2,1-3H3,(H,21,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZLKNBQSYDVLPY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)N2CCN(CC2)C3=CC(=NN=C3)N(C)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClN6O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chloro-4-methylphenyl)-4-[6-(dimethylamino)pyridazin-4-yl]piperazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.